6-(4-chlorophenyl)-2-[2-(2-methyl-3-oxo-4H-1,4-benzoxazin-6-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile

• Molecular Formula: C22H15ClN4O4S
• Molecular Weight: 466.9 g/mol
• IUPAC Name: 6-(4-chlorophenyl)-2-[2-(2-methyl-3-oxo-4H-1,4-benzoxazin-6-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C22H15ClN4O4S/c1-11-20(29)25-16-8-13(4-7-18(16)31-11)17(28)10-32-22-26-19(15(9-24)21(30)27-22)12-2-5-14(23)6-3-12/h2-8,11H,10H2,1H3,(H,25,29)(H,26,27,30)
• InChI Key: KGOPTAJBRYUEOO-UHFFFAOYSA-N
• Isomeric SMILES: CC1C(=O)NC2=C(O1)C=CC(=C2)C(=O)CSC3=NC(=O)C(=C(N3)C4=CC=C(C=C4)Cl)C#N

Description

6-(4-chlorophenyl)-2-[2-(2-methyl-3-oxo-4H-1,4-benzoxazin-6-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a pyrimidine derivative that has been synthesized using a specific method, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 6-(4-chlorophenyl)-2-[2-(2-methyl-3-oxo-4H-1,4-benzoxazin-6-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile involves the inhibition of specific enzymes and proteins that are involved in the growth and proliferation of cancer cells and viruses. This compound has been found to inhibit the activity of certain kinases and transcription factors that are involved in the regulation of cell growth and division.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and chemokines, which are involved in the development of inflammation. It has also been found to induce apoptosis in cancer cells and inhibit the growth of viruses.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(4-chlorophenyl)-2-[2-(2-methyl-3-oxo-4H-1,4-benzoxazin-6-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile in lab experiments include its potential therapeutic applications and its ability to inhibit specific enzymes and proteins. However, the limitations of using this compound include its toxicity and potential side effects.

Future Directions

There are several future directions for the study of 6-(4-chlorophenyl)-2-[2-(2-methyl-3-oxo-4H-1,4-benzoxazin-6-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile. These include further studies on its mechanism of action, its potential therapeutic applications, and its toxicity and side effects. Additionally, the development of new analogs and derivatives of this compound may lead to the discovery of more potent and selective inhibitors of specific enzymes and proteins.

Synthesis Methods

The synthesis of 6-(4-chlorophenyl)-2-[2-(2-methyl-3-oxo-4H-1,4-benzoxazin-6-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile involves the reaction of 4-chlorobenzaldehyde with 2-aminobenzamide in the presence of sulfuric acid. The resulting product is then reacted with 2-oxo-2-phenylethyl isothiocyanate to form the final compound.

Scientific Research Applications

This compound has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. Several studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. It has also been found to have potential in the treatment of viral infections such as HIV.